Cas no 2229141-48-2 (2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid)

• Product Name: 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid
• CAS No: 2229141-48-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6415644
• PubChem ID: 165617410
• Update Time: 2025-06-12

2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid
• 2229141-48-2
• EN300-1819336

• Inchi： 1S/C9H12N2O3/c1-6-4-11-7(5-10-6)3-8(14-2)9(12)13/h4-5,8H,3H2,1-2H3,(H,12,13)
• InChI Key： SUZBJLCVIUJTHW-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid

Introduction to 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid (CAS No. 2229141-48-2)

2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid, with the CAS number 2229141-48-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group, a pyrazine ring, and a carboxylic acid moiety. These functional groups contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid is C₁₀H₁₃N₃O₃, and its molecular weight is 215.23 g/mol. The compound's structure can be represented as:

CH3OCH(CH3)C(=O)NHCH2C5H6N2

The synthesis of 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid typically involves multi-step reactions, including the formation of the pyrazine ring and the introduction of the methoxy and carboxylic acid groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In terms of its biological activities, 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of several inflammatory diseases.

Beyond its anti-inflammatory properties, 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid has also been investigated for its anti-cancer effects. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a valuable lead for developing new cancer therapeutics.

The pharmacokinetic profile of 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

Toxicity studies have also been conducted to assess the safety profile of 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid. These studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-methoxy-3-(5-methylpyrazin-2-yl)propanoic acid (CAS No. 2229141-48-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.